2,2'-Thiophene-2,5-diylbis(benzoxazole)
Overview
Description
2,2'-Thiophene-2,5-diylbis(benzoxazole) (TDB) is an organic compound with a molecular formula of C14H8N2S. It is a heterocyclic aromatic compound with a thiophene ring and two benzoxazole rings. It is a colorless, crystalline solid that is insoluble in water but soluble in organic solvents. TDB has a variety of applications in the scientific research field, such as in vivo and in vitro studies, biochemistry, and pharmacodynamics.
Scientific Research Applications
Crystallography and Molecular Structure : The compound 5-tert-Butyl-2-[5-(5-tert-butyl-1,3-benzoxazol-2-yl)-2-thienyl]-1,3-benzoxazole was studied for its molecular structure, revealing significant details about the planarity of the benzoxazole rings and the thiophene ring's dihedral angles. This is crucial for understanding the molecular interactions and packing in crystals (Yu-Feng Li, Lintong Wang, F. Jian, 2008).
Antioxidant Activities : Compounds containing benzoxazole, thiophene, and triazole rings were synthesized and showed significant antioxidant activity. This research opens avenues for the development of new antioxidant agents (E. Menteşe, F. Yılmaz, N. Baltaş, O. Bekircan, B. Kahveci, 2015).
Fluorescent Dye Development : The compound BBTA, synthesized from 2,5-bis(benzoxazol-2-yl)thiophene, was found to be an effective fluorescent dye with a large Stokes shift, high stability, and low cytotoxicity. This makes it valuable for live cell imaging applications (Zheng Gao, Yongcao Hao, Meiling Zheng, Yi Chen, 2017).
Electropolymerization and Polymer Characterization : Research on the electropolymerization of 2,6-di(4-butylphenyl)-4,8-dithiophenylbenzobisoxazole has been conducted, highlighting its potential in the field of conductive polymers. This study reveals how the polymerization process and the resulting polymer's morphology depend on the applied potential range (Juan C Ahumada, P. Leyton, J. Aristizabal, J. Soto, 2018).
Pharmacological Applications : Novel benzoxazole and naphthoxazole analogs have been designed and evaluated for their biological potency, including cholinesterase inhibition, anticancer, and antioxidant activities. These compounds have shown promising results in various biological assays, indicating their potential in therapeutic applications (A. Skrzypek, M. Karpińska, M. Juszczak, A. Grabarska, J. Wietrzyk, E. Krajewska-Kułak, Marek Studziński, T. Paszko, J. Matysiak, 2022).
Safety and Hazards
Mechanism of Action
Target of Action
It is classified as a fluorescent whitening agent , suggesting that its primary target could be chromophores in various substrates where it is applied.
Result of Action
The primary result of the action of Fluorescent Brightener 185 is the enhancement of whiteness and brightness in various substrates. It achieves this by absorbing ultraviolet light and re-emitting it in the blue region of the visible spectrum .
Properties
IUPAC Name |
2-[5-(1,3-benzoxazol-2-yl)thiophen-2-yl]-1,3-benzoxazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H10N2O2S/c1-3-7-13-11(5-1)19-17(21-13)15-9-10-16(23-15)18-20-12-6-2-4-8-14(12)22-18/h1-10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UGFSLKRMHPGLFU-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)N=C(O2)C3=CC=C(S3)C4=NC5=CC=CC=C5O4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H10N2O2S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID8051966 | |
Record name | 2,5-Bis(2-benzoxazolyl)thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8051966 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
318.4 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2866-43-5, 12224-41-8 | |
Record name | 2,5-Bis(2-benzoxazolyl)thiophene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=2866-43-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | FBA 185 | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002866435 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Benzoxazole, 2,2'-(2,5-thiophenediyl)bis- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | 2,5-Bis(2-benzoxazolyl)thiophene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID8051966 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2,2'-thiophene-2,5-diylbis(benzoxazole) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.018.805 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Benzoxazole, 2,2'-(2,5-thiophenediyl)bis | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | 2,5-DI(BENZOXAZOL-2-YL)THIOPHENE | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/P104CN84X2 | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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